Cas no 94021-28-0 (Phosphonic acid,[nitrilotris(methylene)]tris-, hexaammonium salt (9CI))

• Product Name: Phosphonic acid,[nitrilotris(methylene)]tris-, hexaammonium salt (9CI)
• CAS No: 94021-28-0
• MF: C₃H₃₀N₇O₉P₃
• MW: 401.233082294464
• CID: 806050
• PubChem ID: 44150628
• Update Time: 2025-04-19

Phosphonic acid,[nitrilotris(methylene)]tris-, hexaammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[nitrilotris(methylene)]tris-, hexaammonium salt (9CI)
• hexaammonium [nitrilotris(methylene)]trisphosphonate
• NS00092429
• [Nitrilotris(methylene)]trisphosphonic acid,ammonium salt
• DTXSID10240238
• Hexaammonium[nitrilotris(methylene)]trisphosphonate
• Hexaammonium (nitrilotris(methylene))trisphosphonate
• 94021-28-0
• EINECS 301-422-0

• Inchi： 1S/C3H12NO9P3.6H3N/c5-14(6,7)1-4(2-15(8,9)10)3-16(11,12)13;;;;;;/h1-3H2,(H2,5,6,7)(H2,8,9,10)(H2,11,12,13);6*1H3
• InChI Key： FUYQFCQZVFXZBQ-UHFFFAOYSA-N
• SMILES： P(CN(CP(=O)([O-])[O-])CP(=O)([O-])[O-])(=O)([O-])[O-].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 401.13178655g/mol
• Monoisotopic Mass: 401.13178655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 199Ų